Cas no 744200-77-9 (2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-)
744200-77-9 structure
Product Name:2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-
CAS No:744200-77-9
MF:C23H38N2O5S
MW:454.623225688934
CID:1771069
Update Time:2024-11-27
2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-
- 2-Pyrrolidinecarbothioic acid, 2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)-
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- Inchi: 1S/C23H38N2O5S/c1-4-5-6-10-13-18-20(28)25-23(22(18,3)30,19(27)17-11-8-7-9-12-17)21(29)31-15-14-24-16(2)26/h8,11,17-19,27,30H,4-7,9-10,12-15H2,1-3H3,(H,24,26)(H,25,28)/t17-,18+,19?,22+,23+/m1/s1
- InChI Key: CYJIBJGSZLNCJE-MQJAFYGNSA-N
- SMILES: N1C(=O)[C@H](CCCCCC)[C@@](O)(C)[C@]1(C([C@H]1CCCC=C1)O)C(SCCNC(C)=O)=O
Computed Properties
- Exact Mass: 454.25034
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 699.5±55.0 °C(Predicted)
- PSA: 115.73
- pka: 12.69±0.60(Predicted)
2-Pyrrolidinecarbothioic acid,2-[(S)-(1S)-2-cyclohexen-1-ylhydroxymethyl]-4-hexyl-3-hydroxy-3-methyl-5-oxo-, S-[2-(acetylamino)ethyl] ester, (2R,3S,4R)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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